Cas no 2228361-23-5 (3-amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228361-23-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6190976
• PubChem ID: 165976915
• Update Time: 2025-06-28

3-amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid
• 2228361-23-5
• EN300-1772677

• Inchi： 1S/C14H16N2O2/c1-16-6-5-9-3-2-4-11(12(9)16)14(13(17)18)7-10(15)8-14/h2-6,10H,7-8,15H2,1H3,(H,17,18)
• InChI Key： CIVFGKMERHAGAC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C3C=CN(C)C=23)CC(C1)N)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 68.2Ų

Additional information on 3-amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(1-Methyl-1H-Indol-7-yl)cyclobutane-1-carboxylic Acid (CAS No. 2228361-23-5): A Comprehensive Overview

3-Amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid (CAS No. 2228361-23-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-Amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid is a complex organic molecule with a molecular formula of C₁₄H₁₆N₂O₂. The compound features a cyclobutane ring fused to an indole moiety, with an amino group and a carboxylic acid group attached to the cyclobutane ring. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly versatile for various chemical reactions and biological interactions.

The indole moiety is a well-known structural motif found in many biologically active compounds, including several natural products and synthetic drugs. The cyclobutane ring, on the other hand, adds rigidity to the molecule, which can influence its conformational flexibility and binding properties. The combination of these structural elements makes 3-amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid an intriguing candidate for drug development.

Synthesis Methods

The synthesis of 3-amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid has been reported using various approaches. One common method involves the reaction of 7-bromoindole with cyclobutanecarboxylic acid in the presence of a palladium catalyst to form the cyclobutane-indole intermediate. Subsequent treatment with ammonia or an amine derivative leads to the formation of the final product.

A more recent and efficient synthesis route involves the use of transition-metal-catalyzed cross-coupling reactions. For instance, a copper-catalyzed coupling reaction between 7-bromoindole and cyclobutanecarboxylic acid has been shown to yield high yields of the desired product with excellent regioselectivity. This method not only simplifies the synthetic process but also reduces the number of steps required, making it more suitable for large-scale production.

Biological Activities and Therapeutic Potential

3-Amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid has demonstrated promising biological activities in several preclinical studies. One of its key therapeutic potentials lies in its ability to modulate neurotransmitter systems in the brain. Specifically, it has been shown to interact with serotonin receptors, which are involved in regulating mood, sleep, and appetite. This interaction suggests that the compound may have applications in treating mood disorders such as depression and anxiety.

In addition to its neuropharmacological effects, 3-amino-1-(1-methyl-1H-indol-7-yl)cyclobutane-1-carboxylic acid has also shown potential as an anticancer agent. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve modulation of signaling pathways involved in cell survival and proliferation.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 3-amino-1-(1-methyl-1H-indol-7-y)cyclobutane-1-carboxylic acid into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in humans. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects.

Beyond clinical trials, ongoing research is focused on optimizing the chemical structure of 3-amino-1-(1-methyl-H-indol-y)cyclobutane-carboxylic acid to enhance its therapeutic efficacy and reduce toxicity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve binding affinity to target receptors or enzymes.

Conclusion

3-Amino--(methyl-H-indol-y)cyclobutane-carboxylic acid (CAS No. 222836--5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it a valuable candidate for drug development in areas such as neuropharmacology and oncology. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.